
Spectroscopic data for 1-Chlorotriacontane
(NMR, IR, Mass Spec)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Chlorotriacontane

CAS No.: 62016-82-4

Cat. No.: B1591130

Get Quote

Spectroscopic Profile: 1-Chlorotriacontane ( )
Executive Summary & Chemical Profile
1-Chlorotriacontane is a primary alkyl halide consisting of a 30-carbon straight chain

terminated by a chlorine atom.[1] It serves as a critical model compound for studying lipophilic

interactions in drug delivery systems and as a standard in the analysis of chlorinated paraffins.

CAS Number: 62016-82-4[1][2]

Molecular Formula:

Molecular Weight: 457.27 g/mol

Physical State: Waxy white solid / flakes (Melting Point: ~60–70 °C)

Solubility: Soluble in chloroform (

), dichloromethane (
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), and warm hexane; insoluble in water.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the extreme length of the alkyl chain, the NMR spectrum is dominated by the "bulk

methylene" envelope. High-resolution analysis is required to resolve the terminal

functionalization.

Proton NMR ( NMR)
Solvent:

(Deuterated Chloroform) Reference: TMS (

0.00 ppm)

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

3.53
Triplet (

Hz)
2H -CH (Deshielded by

Cl)

1.77
Quintet (

Hz)
2H -CH

1.42 Multiplet 2H -CH

1.26
Broad Singlet

(Envelope)
~48H Bulk Internal

methylene chain

0.88
Triplet (

Hz)
3H Terminal Distal methyl

group

Mechanistic Insight: The triplet at 3.53 ppm is the diagnostic signal for primary alkyl chlorides.

The integration ratio between this triplet and the terminal methyl triplet (0.88 ppm) must be
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exactly 2:3. Any deviation suggests the presence of impurities (e.g., alcohols from hydrolysis)

or branched isomers.

Carbon-13 NMR ( NMR)
Solvent:

Acquisition Note: Due to the waxy nature and potential aggregation, a relaxation delay (

) of >2 seconds is recommended to ensure quantitative integration of the terminal carbons.

Chemical Shift (

, ppm)
Carbon Type Assignment

45.2
-Carbon (

)

32.8 -Carbon

32.1 Carbon (Adjacent to terminal

methyl)

29.9 - 29.5
Bulk Methylene Envelope

(Overlapping peaks)

27.1 -Carbon

22.9 Carbon

14.3 Terminal Methyl

Infrared (IR) Spectroscopy
The IR spectrum is characterized by intense aliphatic hydrocarbon bands and specific carbon-

halogen vibrations in the fingerprint region.

Sampling Method: KBr Pellet or ATR (Attenuated Total Reflectance) on solid sample.
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Wavenumber (

)
Intensity Vibration Mode Assignment

2955 Strong Stretching (Asym)
(

)

2918 Very Strong Stretching (Asym)
(

bulk)

2849 Very Strong Stretching (Sym)
(

bulk)

1472 Medium Bending (Scissoring) deformation

1463 Medium Bending (Asym) deformation

1378 Weak Bending (Sym) "Umbrella" mode

720 - 730 Medium Rocking
where

(Long chain indicator)

725 / 655 Medium/Weak Stretching (Gauche/Trans

conformers)

Diagnostic Note: The doublet often observed near 720-730

in solid samples indicates crystallinity (orthorhombic packing of the long chains). The

stretch is often obscured by the rocking mode or appears as a shoulder in the 650-750

region.

Mass Spectrometry (MS)
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Ionization Mode: Electron Impact (EI, 70 eV) is standard, though the molecular ion is often

weak. Chemical Ionization (CI) with methane or isobutane is preferred for molecular weight

confirmation.

Fragmentation Pathway
Long-chain alkyl chlorides undergo a characteristic loss of the halogen acid (HCl) followed by

alkene fragmentation.

Molecular Ion (

): m/z 456 (weak/absent).

Isotope Pattern: If

is visible, it will show a characteristic 3:1 ratio for

(m/z 456) and

(m/z 458).

Base Peak: Typically m/z 43 (

) or m/z 57 (

) due to the dominance of the alkyl chain.

Diagnostic Fragment:m/z 91/93 (

) is a classic rearrangement ion (5-membered cyclic chloronium intermediate) seen in
primary alkyl chlorides.

Fragmentation Logic Diagram
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Molecular Ion (M+)
[C30H61Cl]+.
m/z 456 / 458

Loss of HCl
(Elimination)

-36/38 u

Cyclic Chloronium Ion
[C4H8Cl]+
m/z 91 / 93

Rearrangement

Alkene Radical Cation
[C30H60]+.

m/z 420

Alkyl Fragment Series
(CnH2n+1)+

m/z 43, 57, 71, 85...

Chain Scission

Click to download full resolution via product page

Caption: Primary fragmentation pathways for 1-Chlorotriacontane under Electron Impact (EI)

ionization.

Experimental Protocols
Protocol A: Sample Preparation for NMR

Solvent Selection: Use

(99.8% D) with 0.03% TMS v/v.

Concentration: Dissolve ~10–15 mg of 1-chlorotriacontane in 0.6 mL of solvent.

Solubilization: The C30 chain creates significant lattice energy.

Step: Sonicate the NMR tube for 2 minutes at 40°C.
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Check: Ensure the solution is perfectly clear; any turbidity will broaden the resolution of

the triplet signals.

Acquisition: Run at 25°C (298 K). If line broadening occurs due to viscosity/aggregation,

elevate probe temperature to 35°C (308 K).

Protocol B: GC-MS Analysis
Column: Non-polar capillary column (e.g., DB-5ms or HP-5), 30m x 0.25mm.

Injection: Splitless mode, 280°C.

Temperature Program:

Start: 100°C (hold 1 min).

Ramp: 20°C/min to 320°C.

Hold: 10 min at 320°C (Required to elute C30).

Carrier Gas: Helium at 1.2 mL/min (constant flow).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 62016-82-4: 1-Chlorotriacontane | CymitQuimica [cymitquimica.com]
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To cite this document: BenchChem. [Spectroscopic data for 1-Chlorotriacontane (NMR, IR,
Mass Spec)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591130/docs#spectroscopic-data-for-1-
chlorotriacontane-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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